Cas no 6082-54-8 (3-oxo-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)butanamide)

• Product Name: 3-oxo-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)butanamide
• CAS No: 6082-54-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 1622234
• PubChem ID: 360023
• Update Time: 2025-04-21

3-oxo-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-oxo-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)butanamide
• N-(adamantan-1-yl)-3-oxobutanamide
• N-(1-adamantyl)-3-oxobutanamide
• N-(adamantan-1-yl)acetoacetamide
• NSC621760
• XEDYFFMSZLFWLT-UHFFFAOYSA-N
• NSC-621760
• N-(1-ADAMANTYL)-3-OXO-BUTANAMIDE
• CBMicro_044501
• 6082-54-8
• N-(1-adamantyl)-acetylacetamide
• SCHEMBL11571847
• DTXSID30326922
• AKOS000165121
• SR-01000227025
• BIM-0044694.P001
• SR-01000227025-1
• N-1-adamantyl-3-oxobutanamide

• Inchi： 1S/C14H21NO2/c1-9(16)2-13(17)15-14-6-10-3-11(7-14)5-12(4-10)8-14/h10-12H,2-8H2,1H3,(H,15,17)
• InChI Key： XEDYFFMSZLFWLT-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17